Cas no 26037-60-5 (1,4-Naphthalenedione,2-(methylthio)-)
26037-60-5 structure
Product Name:1,4-Naphthalenedione,2-(methylthio)-
CAS No:26037-60-5
MF:C11H8O2S
MW:204.245021820068
CID:263631
PubChem ID:96324
Update Time:2025-04-19
1,4-Naphthalenedione,2-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Naphthalenedione,2-(methylthio)-
- 2-methylthio-1,4-naphthoquinone
- 2-Methylmercapto-1,4-naphthochinon
- SCHEMBL357220
- CHEMBL2335531
- 2-methylsulfanylnaphthalene-1, 4-dione
- 1,4-Naphthalenedione, 2-(methylthio)-
- 2-methylsulfanylnaphthalene-1,4-dione
- CU38B5F52J
- 26037-60-5
- 1,4-Naphthoquinone, 2-(methylthio)-
- 2-(Methylthio)-1,4-naphthalenedione
- NSC-67209
- 2-(Methylsulfanyl)naphthoquinone #
- NCIOpen2_003036
- GGFFBRRZAKLGFX-UHFFFAOYSA-N
- NSC67209
- DTXSID60876662
- BDBM50430489
- NSC 67209
- 1, 2-(methylthio)-
-
- Inchi: 1S/C11H8O2S/c1-14-10-6-9(12)7-4-2-3-5-8(7)11(10)13/h2-6H,1H3
- InChI Key: GGFFBRRZAKLGFX-UHFFFAOYSA-N
- SMILES: S(C)C1=CC(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 204.02500
- Monoisotopic Mass: 204.025
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 59.4Ų
Experimental Properties
- Density: 1.32
- Boiling Point: 349.5°Cat760mmHg
- Flash Point: 157.3°C
- Refractive Index: 1.641
- PSA: 59.44000
- LogP: 2.31250
1,4-Naphthalenedione,2-(methylthio)- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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